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Compound of Interest

Compound Name: Bis(2-chloro-1-methylethyl) ether

Cat. No.: B132582 Get Quote

The proper disposal of Bis(2-chloro-1-methylethyl) ether is critical for ensuring laboratory

safety and environmental protection. This guide provides essential, step-by-step procedures for

researchers, scientists, and drug development professionals to handle and dispose of this

chemical safely. Adherence to these protocols, in conjunction with institutional and local

regulations, is paramount.

Immediate Safety and Handling Precautions
Before handling Bis(2-chloro-1-methylethyl) ether for disposal, it is imperative to take the

following safety measures:

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety

goggles, protective gloves, and a lab coat.[1] If there is a risk of inhalation, especially in

poorly ventilated areas, a NIOSH/MSHA approved respirator should be used.[1]

Ventilation: All handling and disposal preparation should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[2]

Ignition Sources: Bis(2-chloro-1-methylethyl) ether is a combustible liquid.[2][3] All

potential ignition sources, such as open flames, hot surfaces, and sparks, must be removed

from the work area.[1][2][4] Use spark-proof tools if necessary.[1]

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible.
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Spill and Leak Management Protocol
In the event of a spill or leak, immediate and decisive action is required to contain the

substance and mitigate exposure.

Step 1: Evacuate and Isolate

Immediately evacuate all non-essential personnel from the spill area.[2]

Isolate the spill or leak area for at least 50 meters (150 feet) in all directions for liquids.[4]

Step 2: Containment and Absorption

For small spills, use an inert absorbent material such as vermiculite, dry sand, or earth to

contain the liquid.[2][3]

Carefully collect the absorbent material and the spilled substance.

Step 3: Decontamination and Cleanup

Place all contaminated absorbent material and any contaminated clothing into a vapor-tight

plastic bag or a sealed container for disposal.[2][4]

Wash the contaminated surface first with 60-70% ethanol, followed by a thorough washing

with soap and water.[4]

Do not re-enter the area until a safety officer has verified that it has been properly cleaned.[4]

Waste Collection and Temporary Storage
Proper collection and storage of Bis(2-chloro-1-methylethyl) ether waste are crucial to

prevent accidental release and exposure.

Waste Containers: Use designated, properly labeled, and sealable containers for collecting

the chemical waste.[3] Do not mix with other waste streams.

Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name:

"Bis(2-chloro-1-methylethyl) ether".
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Storage: Store the sealed waste containers in a cool, well-ventilated, and locked area, away

from incompatible materials such as strong acids and oxidants.[3] The substance can form

explosive peroxides on contact with air, so containers should be tightly closed.[3]

Formal Disposal Procedure
Bis(2-chloro-1-methylethyl) ether is classified as a hazardous waste and must be disposed

of following strict regulatory guidelines.[2][5]

Professional Disposal Service: Arrange for the collection and disposal of the waste through a

licensed hazardous waste disposal company. It is imperative to follow all local, state, and

federal regulations.

Approved Disposal Methods: The primary recommended method of disposal is incineration

at a licensed facility.[6] This chemical should not be discharged into the sewer system.[6]

Under the Resource Conservation and Recovery Act (RCRA), all waste must be disposed of

in an authorized RCRA facility.[5]

Transportation: The transportation of Bis(2-chloro-1-methylethyl) ether is regulated. It is

classified under UN number 2490, Hazard Class 6.1 (Toxic substances).[3]

Quantitative Data and Regulatory Information
The following table summarizes key quantitative data for Bis(2-chloro-1-methylethyl) ether,
which is essential for safety and regulatory compliance.
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Property Value Source

CAS Number 108-60-1 [3][7]

Molecular Weight 171.07 g/mol [4]

Boiling Point
187.4°C (369.3°F) at 760

mmHg
[4]

Flash Point 85°C (185°F) [3][4]

Specific Gravity 1.1122 at 20°C (68°F) [4]

Vapor Density 6 (Air = 1) [4]

UN Number 2490 [3]

UN Hazard Class 6.1 (Toxic) [3]

CERCLA Reportable Quantity

(RQ)
1000 lbs

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Bis(2-chloro-1-
methylethyl) ether, from initial handling to final disposal.
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Caption: Disposal workflow for Bis(2-chloro-1-methylethyl) ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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